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Compound of Interest

Compound Name: TAMS58 intermediate-2

Cat. No.: B12386905

These application notes provide a comprehensive guide for the analytical characterization of
TAM558 Intermediate-2, a key precursor in the synthesis of the investigational drug TAM558.
The following protocols are designed for researchers, scientists, and drug development
professionals to ensure the identity, purity, and quality of this critical intermediate.

High-Performance Liquid Chromatography (HPLC)
for Purity Assessment

Application: This method is designed to determine the purity of TAM558 Intermediate-2 and to
quantify any process-related impurities. A reversed-phase HPLC method is employed for
optimal separation of the intermediate from potential by-products.

Experimental Protocol

 Instrumentation: A standard HPLC system equipped with a UV detector, autosampler, and
column oven.

Column: C18, 4.6 x 150 mm, 5 um particle size.

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient Elution:
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0-5 min: 5% B

o

5-25 min: 5% to 95% B

o

25-30 min: 95% B

[¢]

[e]

30.1-35 min: 5% B (re-equilibration)
e Flow Rate: 1.0 mL/min.

e Column Temperature: 30°C.

» Detection Wavelength: 254 nm.

e Injection Volume: 10 pL.

o Sample Preparation: Accurately weigh and dissolve 1 mg of TAM558 Intermediate-2 in 1 mL
of a 50:50 mixture of Mobile Phase A and B.

Data Presentation
Parameter Specification Result
Retention Time (RT) Report in minutes 15.2 min
Purity (Area %) > 98.0% 99.1%
Largest Impurity (Area %) <0.5% 0.3% at 12.8 min
Total Impurities (Area %) <2.0% 0.9%

Experimental Workflow
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Sample & System Preparation
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Generate Report
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Caption: HPLC Purity Analysis Workflow for TAM558 Intermediate-2.

Liquid Chromatography-Mass Spectrometry (LC-
MS) for Identity Confirmation

Application: This protocol confirms the molecular identity of TAM558 Intermediate-2 by
determining its molecular weight. This method is also crucial for identifying and characterizing
unknown impurities.

Experimental Protocol

e Instrumentation: An LC-MS system with an electrospray ionization (ESI) source.

e LC Conditions: Use the same HPLC conditions as described in the purity assessment
protocol.

e MS Detector: Quadrupole or Time-of-Flight (TOF) mass analyzer.
¢ lonization Mode: Positive ESI.
e Mass Range: 100-1000 m/z.

o Capillary Voltage: 3.5 kV.
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e Drying Gas Temperature: 325°C.

o Sample Preparation: Dilute the sample prepared for HPLC analysis 1:10 with the initial
mobile phase composition.

Data Presentation
Parameter Theoretical Value Observed Value lon Adduct
Molecular Weight 342.15 g/mol 343.16 [M+H]*
Impurity 1 MW N/A 357.14 [M+H]*

Logical Workflow for Identity Confirmation
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¢ To cite this document: BenchChem. [Application Notes and Protocols for the
Characterization of TAM558 Intermediate-2]. BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b12386905#analytical-methods-for-characterizing-
tam558-intermediate-2]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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